Cas no 2680546-29-4 (2-(5-Fluoro-2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: 2-(5-Fluoro-2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 2680546-29-4
• MF: C₁₁H₉F₄NO₄
• MW: 295.187077283859
• CID: 5630265
• PubChem ID: 165929716
• Update Time: 2025-06-08

2-(5-Fluoro-2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680546-29-4
• EN300-28289171
• 2-(5-fluoro-2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• 2-(5-Fluoro-2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid

• Inchi： 1S/C11H9F4NO4/c1-20-7-3-2-5(12)4-6(7)8(9(17)18)16-10(19)11(13,14)15/h2-4,8H,1H3,(H,16,19)(H,17,18)
• InChI Key： ZTIJHZFBVGOKCQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C(=O)O)NC(C(F)(F)F)=O)OC

Computed Properties

• Exact Mass: 295.04677042g/mol
• Monoisotopic Mass: 295.04677042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(5-Fluoro-2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid

Introduction to 2-(5-Fluoro-2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)acetic Acid (CAS No. 2680546-29-4)

2-(5-Fluoro-2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680546-29-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functionality, featuring both a fluoro-substituted aromatic ring and an amide moiety linked to an acetic acid backbone. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The fluoro group at the 5-position of the phenyl ring and the methoxy group at the 2-position introduce unique electronic and steric properties to the molecule. The presence of these substituents can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. In particular, the fluoro group is widely recognized for its ability to enhance metabolic stability, improve bioavailability, and modulate receptor interactions, making it a valuable component in medicinal chemistry.

The amide functionality in 2-(5-fluoro-2-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid provides another layer of structural complexity. The amide bond is a key pharmacophore in many bioactive molecules, often serving as a hydrogen bond acceptor or donor that interacts with biological targets. The specific arrangement of atoms in this moiety can significantly impact the compound's pharmacological activity. Moreover, the trifluoroacetamide part of the molecule introduces additional fluorine atoms, which can further enhance its interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. These tools have been instrumental in identifying potential lead structures for drug development. In particular, virtual screening techniques have been employed to evaluate the binding affinity of CAS No. 2680546-29-4 to various biological targets, including enzymes and receptors implicated in human diseases.

The synthesis of CAS No. 2680546-29-4 presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure regioselectivity and yield optimization. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been leveraged to construct the desired framework efficiently. Additionally, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in the synthesis process.

In the realm of medicinal biology, CAS No. 2680546-29-4 has been investigated for its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit activity against various disease-related targets. For instance, its structural features resemble those of known bioactive molecules that modulate inflammatory pathways or inhibit enzymatic activity relevant to neurological disorders. Further research is warranted to elucidate its exact mechanism of action and therapeutic potential.

The role of fluorinated compounds in drug development cannot be overstated. The unique properties imparted by fluorine atoms have led to numerous successful drugs on the market. By incorporating fluorine into molecular structures like CAS No. 2680546-29-4, researchers can fine-tune physicochemical properties such as lipophilicity, polarizability, and metabolic stability. These attributes are critical for optimizing drug candidates for clinical use.

As our understanding of disease mechanisms evolves, so does our approach to drug discovery. Targeting novel pathways and developing innovative molecular architectures remain at the forefront of pharmaceutical research. Compounds like CAS No. 2680546-29-4, with their complex structural motifs and tunable properties, offer a rich foundation for exploring new therapeutic strategies.

The future prospects for CAS No. 2680546-29-4 are promising given its intriguing structure and potential biological activity. Continued investigation into its pharmacological properties will be essential in determining its suitability for further development into a therapeutic agent. Collaborative efforts between synthetic chemists, biologists, and clinicians will be crucial in translating laboratory findings into tangible benefits for patients.

In conclusion,CAS No. 2680546-29-4, or more formally known as (5-fluoro-2-methoxyphenyl)-N-(trifluoromethylcarbamoyl)acetic acid, represents a compelling example of how structural complexity can yield novel bioactive molecules with therapeutic potential. Its unique combination of functional groups positions it as a valuable asset in ongoing drug discovery efforts within the pharmaceutical industry.